Cas no 28802-49-5 (Furan, dimethyl-)

Furan, dimethyl- structure
Furan, dimethyl- structure
Product Name:Furan, dimethyl-
CAS No:28802-49-5
MF:C6H8O
MW:96.127121925354
CID:261144
PubChem ID:34337
Update Time:2025-04-19

Furan, dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Furan, dimethyl-
    • dimethylfuran
    • Dimethyl furane
    • GEO-01190
    • InChI=1/C6H8O/c1-5-3-4-7-6(5)2/h3-4H,1-2H
    • CS-0204333
    • D2865
    • J-640029
    • AKOS005167026
    • F30226
    • DTXSID301027759
    • Furan, 2,3-dimethyl-
    • NS00028551
    • 2,3-Dimethylfuran, 99%
    • GS-0659
    • J-800031
    • MFCD00153893
    • 2,3-Dimethyl-furan
    • Dimethyl furan
    • FT-0609713
    • CHEMBL108232
    • 28802-49-5
    • 14920-89-9
    • EINECS 249-235-2
    • 2,3-Dimethylfuran
    • Inchi: 1S/C6H8O/c1-5-3-4-7-6(5)2/h3-4H,1-2H3
    • InChI Key: FJSKXQVRKZTKSI-UHFFFAOYSA-N
    • SMILES: O1C=CC(C)=C1C

Computed Properties

  • Exact Mass: 96.05750
  • Monoisotopic Mass: 96.057514874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 61.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 13.1Ų

Experimental Properties

  • Density: 0.9385 (rough estimate)
  • Boiling Point: 150°C (estimate)
  • Refractive Index: 1.4519 (estimate)
  • PSA: 13.14000
  • LogP: 1.89640
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